Ethyl {4-[(2,6-dimethylphenyl)sulfamoyl]benzyl}carbamate

• Molecular Formula: C18H22N2O4S
• Molecular Weight: 362.4 g/mol
• IUPAC Name: ethyl N-[[4-[(2,6-dimethylphenyl)sulfamoyl]phenyl]methyl]carbamate
• InChI: InChI=1S/C18H22N2O4S/c1-4-24-18(21)19-12-15-8-10-16(11-9-15)25(22,23)20-17-13(2)6-5-7-14(17)3/h5-11,20H,4,12H2,1-3H3,(H,19,21)
• InChI Key: ZFBJKXCESYEVPH-UHFFFAOYSA-N
• SMILES: CCOC(=O)NCC1=CC=C(C=C1)S(=O)(=O)NC2=C(C=CC=C2C)C

Description

Ethyl {4-[(2,6-dimethylphenyl)sulfamoyl]benzyl}carbamate, also known as A-438079, is a chemical compound that has gained attention in the scientific community for its potential use as a selective antagonist of the P2X7 receptor. This receptor is involved in a variety of physiological processes, including inflammation, pain, and immune response. In

Mechanism of Action

Ethyl {4-[(2,6-dimethylphenyl)sulfamoyl]benzyl}carbamate acts as a selective antagonist of the P2X7 receptor. This receptor is involved in a variety of physiological processes, including inflammation, pain, and immune response. By selectively blocking this receptor, Ethyl {4-[(2,6-dimethylphenyl)sulfamoyl]benzyl}carbamate can reduce inflammation, alleviate pain, and modulate immune response.
Biochemical and Physiological Effects:
Ethyl {4-[(2,6-dimethylphenyl)sulfamoyl]benzyl}carbamate has been shown to have a variety of biochemical and physiological effects. In animal studies, it has been shown to reduce inflammation, alleviate pain, and modulate immune response. It has also been shown to have neuroprotective effects and to improve cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl {4-[(2,6-dimethylphenyl)sulfamoyl]benzyl}carbamate in lab experiments is its selectivity for the P2X7 receptor. This allows researchers to selectively block this receptor without affecting other receptors or physiological processes. However, one limitation of using Ethyl {4-[(2,6-dimethylphenyl)sulfamoyl]benzyl}carbamate is its potential for off-target effects. Researchers must carefully control for these effects to ensure that their results are accurate and reliable.

Future Directions

There are several future directions for research on Ethyl {4-[(2,6-dimethylphenyl)sulfamoyl]benzyl}carbamate. One area of interest is its potential use as a therapeutic agent for chronic pain, inflammatory diseases, and autoimmune disorders. Another area of interest is its neuroprotective effects and potential use in treating neurological disorders. Additionally, researchers may explore the use of Ethyl {4-[(2,6-dimethylphenyl)sulfamoyl]benzyl}carbamate in combination with other drugs or therapies to enhance its effectiveness.

Synthesis Methods

Ethyl {4-[(2,6-dimethylphenyl)sulfamoyl]benzyl}carbamate can be synthesized using a multi-step process. First, 4-nitrobenzyl chloride is reacted with 2,6-dimethylaniline to form the corresponding nitrobenzyl derivative. This compound is then reduced using palladium on carbon to yield the corresponding aniline. The aniline is then treated with thionyl chloride to form the corresponding chloroaniline, which is then reacted with ethyl carbamate to yield Ethyl {4-[(2,6-dimethylphenyl)sulfamoyl]benzyl}carbamate.

Scientific Research Applications

Ethyl {4-[(2,6-dimethylphenyl)sulfamoyl]benzyl}carbamate has been studied extensively for its potential use as a selective antagonist of the P2X7 receptor. This receptor is involved in a variety of physiological processes, including inflammation, pain, and immune response. By selectively blocking this receptor, Ethyl {4-[(2,6-dimethylphenyl)sulfamoyl]benzyl}carbamate has the potential to be used as a therapeutic agent for a variety of conditions, including chronic pain, inflammatory diseases, and autoimmune disorders.